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Compound of Interest

Compound Name: 3-(4-Nitrophenyl)pyridine

Cat. No.: B1584840

Prepared for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-Boc-cis-4-hydroxy-L-proline, a critical
chiral building block in modern drug discovery and peptide synthesis. As a proline analogue, it
offers unique conformational constraints that are invaluable in designing structured peptides
and bioactive molecules.[1] This document will delve into its chemical and physical properties,
detailed safety protocols, and its significant applications in synthetic chemistry.

Core Chemical Identity

N-Boc-cis-4-hydroxy-L-proline is a derivative of the amino acid L-proline, where the amine
group is protected by a tert-butyloxycarbonyl (Boc) group. This protection enhances its stability
and solubility, allowing for controlled chemical modifications.[1] The presence of multiple
stereocenters and a rigid pyrrolidine ring makes it a powerful tool for stereoselective synthesis.

[1]
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Identifier Value

(2S,4S)-1-(tert-butoxycarbonyl)-4-

hydroxypyrrolidine-2-carboxylic acid

Chemical Name

N-Boc-cis-4-hydroxypyrrolidine-2-carboxylic

Synonyms ) )
acid, Boc-cis-Hyp-OH

CAS Number 87691-27-8

Molecular Formula C10H17NOs

Molecular Weight 231.25 g/mol

InChl Key BENKAPCDIOILGV-BQBZGAKWSA-N
CC(C)(C)OC(=O)N1C--INVALID-LINK--

SMILES

C[C@H]1C(0)=0

Physicochemical Properties

The distinct physicochemical properties of N-Boc-cis-4-hydroxy-L-proline are fundamental to its
application in synthesis.

Property Value Source
Physical Form Solid
Melting Point 146 °C (decomposes)

[0]20/D -50.0£3°, ¢ = 0.67 in

Optical Activity thanol
methano

- Soluble in organic solvents like
Solubility thanol
methanol.

Synthesis and Applications

N-Boc-cis-4-hydroxy-L-proline serves as a crucial intermediate in the synthesis of a wide array
of pharmaceuticals, including antiviral, antibacterial, and anti-inflammatory agents.[1] Its
derivatives are explored for creating novel drugs and advanced materials.[1][2]
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A common synthetic route involves the protection of the amino group of 4-hydroxy-L-proline
with a Boc group, followed by other modifications.[2] This process is optimized to ensure high
yield and purity, which is critical for its use in pharmaceutical manufacturing.[2]
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Caption: A simplified diagram illustrating the synthesis of N-Boc-cis-4-hydroxy-L-proline and its
role as a precursor.

Safety and Handling

Comprehensive understanding and adherence to safety protocols are paramount when
handling N-Boc-cis-4-hydroxy-L-proline in a research or industrial setting.

4.1. GHS Hazard Classification
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Hazard Class Hazard Statement Pictogram

Skin Irritation (Category 2) H315: Causes skin irritation lwialt text

o H319: Causes serious eye E,
Eye Irritation (Category 2A) o lealt text
irritation

Specific Target Organ Toxicity ]
i H335: May cause respiratory B,
— Single Exposure (Category o lraalt text
) irritation
3), Respiratory System

Hazardous to the Aquatic
Environment, Acute Hazard H400: Very toxic to aquatic life leialt text

(Category 1)

Signal Word:Warning
4.2. Precautionary Measures and Personal Protective Equipment (PPE)

A systematic approach to handling this compound is essential to minimize exposure and
ensure a safe laboratory environment.

Safe Handling Workflow
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Caption: A logical workflow for the safe handling of N-Boc-cis-4-hydroxy-L-proline from
preparation to disposal.

4.3. Experimental Protocol: Safe Weighing and Solution Preparation

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure a
chemical fume hood is operational.

Personal Protective Equipment: Wear nitrile gloves, safety goggles with side shields, and a
lab coat. For operations that may generate dust, a NIOSH-approved N95 dust mask is
recommended.

Weighing:

o Perform all weighing operations within the fume hood to minimize inhalation exposure.

o Use a tared, sealed container to prevent dispersal of the solid powder.

o Clean any spills immediately with appropriate materials.

Dissolution:

o Add the solvent to the solid slowly to avoid splashing.

o If necessary, sonicate or gently warm the mixture in a controlled manner to aid dissolution.

Storage of Solutions: Store prepared solutions in clearly labeled, tightly sealed containers.
Short-term storage at 0 - 4 °C and long-term storage at -20 °C is recommended.[3]

Waste Disposal: Dispose of all contaminated materials and unused chemicals in accordance
with institutional and local environmental regulations. Do not discharge to sewer systems.[4]

4 4. First Aid Measures

« Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.[5][6]
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o Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical advice.[5][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[6]

« Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[7]

Conclusion

N-Boc-cis-4-hydroxy-L-proline is an indispensable tool in the arsenal of medicinal chemists and
peptide scientists. Its unique structural features facilitate the synthesis of complex molecules
with tailored biological activities. Adherence to rigorous safety and handling protocols is
essential to harness its full potential while ensuring the well-being of researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584840#cas-number-4282-46-6-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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